![molecular formula C16H18N8O B6446434 1-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one CAS No. 2640969-03-3](/img/structure/B6446434.png)
1-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one
Description
1-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one is a useful research compound. Its molecular formula is C16H18N8O and its molecular weight is 338.37 g/mol. The purity is usually 95%.
The exact mass of the compound 1-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one is 338.16035723 g/mol and the complexity rating of the compound is 556. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry and Drug Development
The compound’s unique structure, combining pyrazole, pyridazine, and quinoline moieties, offers potential as a scaffold for drug design. Researchers explore its interactions with biological targets, aiming to develop novel pharmaceuticals. For instance, it could serve as a starting point for antiviral, antibacterial, or anticancer agents .
Antileishmanial Activity
Studies have investigated the compound’s efficacy against Leishmania parasites, which cause leishmaniasis. Molecular docking studies suggest promising interactions with Leishmania pteridine reductase 1 (Lm-PTR1), a validated drug target. Further optimization may lead to effective antileishmanial drugs .
Antimalarial Potential
The compound exhibits inhibition effects against Plasmodium berghei , a malaria-causing parasite. Compounds 14 and 15 derived from this scaffold demonstrated significant suppression of the parasite. Researchers continue to explore its potential as an antimalarial agent .
Kinase Inhibition
While it did not significantly affect MAPKAPK2 and MPS1 kinases, the compound displayed an IC50 value of 444 nM against ribosomal S6 kinase p70S6Kβ (S6K2). This kinase plays a role in cell growth and proliferation, making the compound relevant for cancer research .
Heterocyclic Chemistry
Imidazole-containing compounds like this one are essential in heterocyclic chemistry. Imidazole, a five-membered heterocycle, has diverse applications due to its unique electronic properties. Researchers explore its reactivity, coordination chemistry, and catalytic potential .
Computational Chemistry and Molecular Modeling
Researchers use this compound as a test case for computational studies. Density functional theory (DFT) calculations, molecular dynamics simulations, and quantum chemical methods help predict its properties, stability, and reactivity. Such insights aid in rational drug design .
properties
IUPAC Name |
1-methyl-3-[4-(6-pyrazol-1-ylpyridazin-3-yl)piperazin-1-yl]pyrazin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N8O/c1-21-8-6-17-15(16(21)25)23-11-9-22(10-12-23)13-3-4-14(20-19-13)24-7-2-5-18-24/h2-8H,9-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLEFIHCIEXPETA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C(C1=O)N2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N8O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-methyl-1-[(1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole](/img/structure/B6446351.png)
![1-(cyclopropanesulfonyl)-4-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1,4-diazepane](/img/structure/B6446353.png)
![N-[(2,6-difluorophenyl)methyl]-6-methyl-2-(methylsulfanyl)pyrimidin-4-amine](/img/structure/B6446357.png)
![N-[1-(quinazolin-4-yl)piperidin-3-yl]cyclopropanesulfonamide](/img/structure/B6446362.png)
![3-chloro-4-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyridine](/img/structure/B6446370.png)
![N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)pyrimidin-2-amine](/img/structure/B6446372.png)
![1-methyl-3-{4-[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one](/img/structure/B6446380.png)
![4-methyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine](/img/structure/B6446389.png)
![1-methyl-3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one](/img/structure/B6446392.png)
![N-{1-[(3-chlorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide](/img/structure/B6446403.png)
![2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine](/img/structure/B6446404.png)
![N-{1-[(2-chlorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide](/img/structure/B6446415.png)
![N-[1-(6-fluoroquinazolin-4-yl)piperidin-3-yl]cyclopropanesulfonamide](/img/structure/B6446419.png)
![1-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one](/img/structure/B6446422.png)